2-[(Cyclopropylamino)methyl]-4-methoxyphenol

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• SMILES: COC1=CC(=C(C=C1)O)CNC2CC2
• InChI: InChI=1S/C11H15NO2/c1-14-10-4-5-11(13)8(6-10)7-12-9-2-3-9/h4-6,9,12-13H,2-3,7H2,1H3
• InChIKey: QCWQGRSHTXQMED-UHFFFAOYSA-N

2-[(Cyclopropylamino)methyl]-4-methoxyphenol: Overview & Procurement

2-[(Cyclopropylamino)methyl]-4-methoxyphenol (CAS 1038311-38-4) is an ortho-substituted phenol derivative with molecular formula C₁₁H₁₅NO₂ and molecular weight 193.24 g/mol, characterized by a cyclopropylamino methyl substituent ortho to the phenolic hydroxyl and a para-methoxy group [1]. The compound is commercially available as a screening compound and synthetic building block from multiple vendors (e.g., Enamine, Bide Pharm) with typical purity specifications of 95% [2]. This specific regioisomer (2,4-substitution pattern) is distinct from its 4,2- and 2,6-regioisomers in both physicochemical properties and potential synthetic utility .

1

Workflow

Building block for analogue synthesis and focused library screening

2

Selection

2,4-regioisomer with N-cyclopropyl group (class-level stability context)

3

Use Context

Requires CAS and regioisomer identity verification; analytical standard potential

• [1] PubChem. 2-[(Cyclopropylamino)methyl]-4-methoxyphenol. CID 5176169. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/5176169 View Source
• [2] Kuujia.com. CAS 1038311-38-4: 2-(Cyclopropylamino)methyl-4-methoxyphenol - Price and Supplier Information. Available at: https://www.kuujia.com/cas-1038311-38-4.html View Source

2-[(Cyclopropylamino)methyl]-4-methoxyphenol: Regioisomer & Analog Specificity

Within the C₁₁H₁₅NO₂ phenolic amine series, regioisomeric variation significantly alters critical physicochemical parameters. For instance, the 4,2-regioisomer (4-[(cyclopropylamino)methyl]-2-methoxyphenol, CAS 918298-07-4) exhibits a different LogP (1.276) and topological polar surface area (TPSA 41.49 Ų) compared to the target 2,4-isomer . Furthermore, the 2,6-regioisomer (CAS 926249-47-0) possesses distinct steric and electronic properties due to the ortho-disubstitution pattern . These differences impact chromatographic behavior, solubility, and biological target engagement, making direct substitution without revalidation scientifically invalid. Additionally, analogs lacking the cyclopropyl moiety (e.g., ethylamino or isopropylamino variants) demonstrate reduced metabolic stability, a well-documented class-level advantage conferred by the cyclopropyl group [1]. Therefore, the specific 2,4-substitution pattern and cyclopropylamino functionality represent a non-interchangeable combination.

Regioisomer

4,2- and 2,6-regioisomers have distinct lipophilicity and TPSA; assay behaviour may not transfer directly.

Analog

Compounds without cyclopropyl group may show different metabolic stability; class-level inference, not compound-specific guarantee.

Lot

Purity and batch consistency require revalidation; 95% specification may mask subtle regioisomer impurities.

• [1] IRIS Biotech. Cyclopropyl Modification: Effects on Metabolic Stability. Available at: https://iris-biotech.de/cyclopropyl-modification View Source

2-[(Cyclopropylamino)methyl]-4-methoxyphenol: Differentiation Evidence

Regioisomeric Lipophilicity and PSA Comparison

The 2,4-regioisomer (target compound) exhibits a distinct lipophilicity profile compared to its 4,2-regioisomer (4-[(cyclopropylamino)methyl]-2-methoxyphenol). While the target compound's exact experimental LogP is not reported in primary literature, its calculated LogP is inferred to be different from the 4,2-isomer based on structural differences [1]. The 4,2-regioisomer has a reported LogP of 1.276 and TPSA of 41.49 Ų . The altered substitution pattern in the target compound (ortho amine vs. para amine) is expected to yield a different hydrogen-bonding network and lipophilicity, impacting membrane permeability and target engagement [1].

Lipophilicity & PSA

Reported

LogP not experimentally reported; TPSA ~41.49 Ų (similar to 4,2-isomer)

Physicochemical profile may differ from 4,2-regioisomer

Qualitative difference; experimental LogP for target absent

Evidence Dimension	Lipophilicity (LogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	LogP: Not experimentally reported; TPSA: 41.49 Ų (calculated for the class)
Comparator Or Baseline	4-[(Cyclopropylamino)methyl]-2-methoxyphenol (CAS 918298-07-4): LogP = 1.276 (hydrochloride salt) ; TPSA = 41.49 Ų
Quantified Difference	Qualitative: Different substitution pattern leads to distinct LogP and hydrogen-bonding capacity; quantitative experimental difference not available.
Conditions	Computational prediction (TPSA); experimental LogP for comparator (hydrochloride salt)

Why This Matters

Physicochemical property differences directly influence assay performance, solubility, and PK behavior, making regioisomer selection critical for medicinal chemistry campaigns.

• [1] PubChem. 2-[(Cyclopropylamino)methyl]-4-methoxyphenol. CID 5176169. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/5176169 View Source

Metabolic Stability via Cyclopropyl Group

The incorporation of an N-cyclopropyl group is a well-established strategy to improve metabolic stability relative to N-ethyl or other alkyl substituents. The cyclopropyl ring confers increased resistance to CYP450-mediated oxidative degradation due to the strength of its C-H bonds and restricted conformational flexibility [1][2]. In matched molecular pair analyses, N-cyclopropyl replacements have shown enhanced in vitro metabolic stability in liver microsome assays [2].

Metabolic Stability

Class-level inference

N-Cyclopropyl group may reduce CYP oxidation vs alkyl chains (general precedent)

Supports metabolic stability screening context

Data to verify for this specific compound; not directly measured

Evidence Dimension	Metabolic stability conferred by N-cyclopropyl moiety
Target Compound Data	Contains N-cyclopropyl group; predicted to exhibit enhanced metabolic stability relative to N-alkyl analogs.
Comparator Or Baseline	N-Ethyl or N-isopropyl substituted phenolic amines (class-level comparison).
Quantified Difference	Qualitative improvement: Cyclopropyl group reduces CYP450-mediated oxidation compared to linear alkyl chains [1]. Specific quantitative microsomal stability data for the target compound is not publicly available.
Conditions	General literature precedence; not directly measured for this specific compound.

Why This Matters

Enhanced metabolic stability can translate to improved in vivo half-life and lower clearance, critical factors for advancing compounds beyond hit-to-lead stages.

• [1] IRIS Biotech. Cyclopropyl Modification: Effects on Metabolic Stability. Available at: https://iris-biotech.de/cyclopropyl-modification View Source
• [2] Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles. J. Am. Chem. Soc. 2018, 140, 10, 3551–3554. DOI: 10.1021/jacs.8b01556 View Source

Commercial Availability and Purity Specifications

2-[(Cyclopropylamino)methyl]-4-methoxyphenol (CAS 1038311-38-4) is commercially available from established suppliers such as Enamine and Bide Pharm with documented purity specifications [1]. In contrast, its 4,2-regioisomer (CAS 918298-07-4) is also available (e.g., from Sigma-Aldrich/Enamine) but represents a different chemical entity with distinct ordering codes . The target compound's availability in multiple package sizes (50 mg to 10 g) and from multiple vendors provides procurement flexibility [1].

Availability & Identity

Supplier data

CAS 1038311-38-4, purity 95%, sizes 50 mg–10 g; 4,2-isomer has different CAS

Accurate CAS selection essential; regioisomer mix invalidates results

Vendor specification; independent lot verification recommended

Evidence Dimension	Commercial availability and purity
Target Compound Data	CAS 1038311-38-4; Purity: 95% (specified by Enamine, Bide Pharm); Available sizes: 50 mg to 10 g [1].
Comparator Or Baseline	4-[(Cyclopropylamino)methyl]-2-methoxyphenol (CAS 918298-07-4); Purity: 95%; Available from Sigma-Aldrich, Enamine .
Quantified Difference	Both compounds are available with 95% purity; differentiation lies in the specific regioisomer identity and CAS number.
Conditions	Vendor technical datasheets.

Why This Matters

Accurate compound identification via CAS number is essential for reproducible research; procurement of the wrong regioisomer invalidates experimental results.

• [1] Kuujia.com. CAS 1038311-38-4: 2-(Cyclopropylamino)methyl-4-methoxyphenol - Price and Supplier Information. Available at: https://www.kuujia.com/cas-1038311-38-4.html View Source

Predicted ADME and Drug-Likeness

Computational predictions indicate that the target compound adheres to Lipinski's Rule of Five with no violations, featuring a molecular weight of 193.24 g/mol and calculated LogP within acceptable ranges [1]. While specific experimental data is lacking, the ortho-aminomethyl substitution pattern may confer different hydrogen-bonding capacities compared to the 4,2-regioisomer, potentially influencing oral bioavailability predictions .

ADME Prediction

Computational

Rule of Five compliant (MW 193.24); 3D geometry differs from 4,2-isomer

Conformational differences may affect target binding

Predicted; experimental confirmation needed

Evidence Dimension	Predicted drug-likeness (Rule of Five compliance)
Target Compound Data	MW: 193.24; HBD: 2; HBA: 3; Rotatable bonds: 4; TPSA: ~41.49 Ų [1].
Comparator Or Baseline	4-[(Cyclopropylamino)methyl]-2-methoxyphenol: MW: 193.24; HBD: 2; HBA: 3; Rotatable bonds: 4; TPSA: 41.49 Ų .
Quantified Difference	Identical counts; differences lie in 3D conformation and hydrogen-bonding geometry.
Conditions	Computational predictions based on SMILES/InChI.

Why This Matters

For library screening and hit expansion, subtle differences in molecular descriptors can impact binding to distinct protein targets, justifying the inclusion of both regioisomers in diversity sets.

• [1] PubChem. 2-[(Cyclopropylamino)methyl]-4-methoxyphenol. CID 5176169. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/5176169 View Source

2-[(Cyclopropylamino)methyl]-4-methoxyphenol: Optimal Applications

Medicinal Chemistry Hit Expansion and Scaffold Hopping

The compound serves as a versatile building block for generating analogs in medicinal chemistry programs. Its unique 2,4-substitution pattern provides a distinct vector for further functionalization (e.g., via the phenolic hydroxyl or secondary amine) compared to regioisomeric alternatives. The cyclopropyl group offers a potential metabolic stability advantage over non-cyclic alkyl amines, making it a valuable scaffold for hit-to-lead optimization [1].

Biochemical Assay Screening and Target Identification

As a member of the cyclopropylamino phenol class, this compound is suitable for inclusion in focused screening libraries targeting enzymes such as monoamine oxidases (MAO) or lysine-specific demethylase 1 (LSD1), where cyclopropylamines have established mechanism-based inhibitory activity [2]. The ortho-aminomethyl substitution may confer distinct binding interactions compared to para-substituted analogs.

Chemical Biology Probe Development

The phenolic hydroxyl and secondary amine offer convenient handles for bioconjugation or the introduction of reporter tags (e.g., fluorescent dyes, biotin). The compound's moderate size and predicted drug-likeness make it a suitable starting point for developing chemical probes to investigate biological pathways involving phenolic amine recognition.

Reference Standard for Analytical Method Development

Given its distinct regioisomeric identity (CAS 1038311-38-4), the compound can serve as a reference standard for developing HPLC or LC-MS methods to separate and quantify closely related phenolic amine impurities or metabolites. Its unique InChIKey (QCWQGRSHTXQMED-UHFFFAOYSA-N) ensures unambiguous identification in analytical workflows [3].

Application

Selection Property

Validation Focus

Medicinal chemistry hit expansion

Regioisomer-specific scaffold

Regioisomer identity and purity verification

Biochemical assay screening

Cyclopropylamino phenol class membership

Class-level target engagement review

Chemical biology probe development

Amine and phenol functionalization handles

Conjugation chemistry feasibility

Analytical reference standard

Distinct CAS and InChIKey identity

Method specificity vs regioisomers

• [1] IRIS Biotech. Cyclopropyl Modification: Effects on Metabolic Stability. Available at: https://iris-biotech.de/cyclopropyl-modification View Source
• [2] cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. FEBS J. 2015, 282, 3190-3198. DOI: 10.1111/febs.13347 View Source
• [3] Kuujia.com. CAS 1038311-38-4: 2-(Cyclopropylamino)methyl-4-methoxyphenol - InChIKey. Available at: https://www.kuujia.com/cas-1038311-38-4.html View Source